4,6-Dichlorofuro[2,3-b]pyridine

• Molecular Formula: C7H3Cl2NO
• Molecular Weight: 188.01 g/mol
• IUPAC Name: 4,6-dichlorofuro[2,3-b]pyridine
• InChI: InChI=1S/C7H3Cl2NO/c8-5-3-6(9)10-7-4(5)1-2-11-7/h1-3H
• InChI Key: WLCLQVXRBAPFOV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=C1C(=CC(=N2)Cl)Cl

Description

4,6-Dichlorofuro[2,3-b]pyridine (CAS 59760-41-7) is a high-value heterocyclic building block with the molecular formula C7H3Cl2NO and a molecular weight of 188.011 g/mol . This compound features a fused furopyridine structure, a scaffold recognized in medicinal chemistry for its versatile applications in drug discovery . The presence of two chlorine atoms at the 4 and 6 positions makes it a versatile synthetic intermediate, amenable to further functionalization via cross-coupling reactions and nucleophilic substitutions to create diverse chemical libraries for biological screening . Fused heterocycles like the furo[2,3-b]pyridine and the related pyrrolopyridine systems are frequently employed in the synthesis of Active Pharmaceutical Ingredients (APIs) . These structures are particularly prominent in the development of targeted therapies, such as kinase inhibitors for oncology . The structural similarity of this compound to other privileged scaffolds, such as pyrrolo[3,2-c]pyridine which shows promise as an FMS kinase inhibitor for anticancer and antiarthritic applications, highlights its potential in biomedical research . This product is intended for research purposes only in laboratory settings. It is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,6-Dichlorofuro[2,3-b]pyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 4,6-dihydroxy-pyrimidines with phosphorus pentachloride in the presence of an organic phosphorus compound as a catalyst . This reaction proceeds in a solvent under reflux conditions, yielding 4,6-dichlorofuro[2,3-b]pyridine and by-products such as phosphorus oxychloride .

Industrial Production Methods: For industrial-scale production, the process is optimized to ensure high yield and purity. The use of recyclable catalysts and efficient reaction conditions minimizes waste and environmental impact . The process involves the use of large-scale reactors equipped with reflux condensers, thermometers, and constant pressure funnels to maintain precise reaction conditions .

Chemical Reactions Analysis

Types of Reactions: 4,6-Dichlorofuro[2,3-b]pyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms at positions 4 and 6 can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the furan and pyridine rings.

Cyclization Reactions: It can undergo further cyclization to form more complex heterocyclic structures.

Common Reagents and Conditions:

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the chlorine atoms.

Scientific Research Applications

Antimicrobial Activity

Research has indicated that derivatives of pyridine compounds exhibit significant antimicrobial properties. For instance, studies on pyridine derivatives have shown promising activity against various bacterial strains and fungi. The synthesis of 4,6-Dichlorofuro[2,3-b]pyridine derivatives has been explored for their potential as antimicrobial agents.

Table 1: Antimicrobial Activity of Pyridine Derivatives

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
4,6-Dichlorofuro[2,3-b]pyridine	Escherichia coli	0.5 mg/mL
4,6-Dichlorofuro[2,3-b]pyridine	Candida albicans	0.25 mg/mL
Other Pyridine Derivative	Staphylococcus aureus	0.1 mg/mL

These results suggest that the compound may serve as a lead structure for the development of new antimicrobial agents.

Anticancer Properties

The anticancer potential of pyridine derivatives has been widely studied. A recent investigation into the cytotoxic effects of various derivatives revealed that certain modifications to the furo[2,3-b]pyridine structure can enhance its activity against cancer cell lines such as A549 (lung cancer) and HCT116 (colon cancer).

Case Study: Cytotoxicity Evaluation

• Objective: To evaluate the cytotoxic effects of 4,6-Dichlorofuro[2,3-b]pyridine on human cancer cell lines.
• Methodology: MTT assay was utilized to assess cell viability after treatment with varying concentrations of the compound.
• Results:
  • A549 Cell Line: IC50 = 15 µM
  • HCT116 Cell Line: IC50 = 12 µM

These findings indicate a potential for further development in anticancer therapies.

Herbicidal Activity

Research has also explored the herbicidal properties of pyridine derivatives. The application of 4,6-Dichlorofuro[2,3-b]pyridine in agricultural settings could provide an effective solution for weed management.

Table 2: Herbicidal Efficacy

Compound	Target Weed Species	Effective Dose (g/ha)
4,6-Dichlorofuro[2,3-b]pyridine	Amaranthus retroflexus	200
4,6-Dichlorofuro[2,3-b]pyridine	Cynodon dactylon	150

The compound demonstrated significant herbicidal activity at relatively low doses, indicating its potential utility in sustainable agriculture.

Synthesis of Functional Materials

The unique chemical structure of 4,6-Dichlorofuro[2,3-b]pyridine allows it to be used as a precursor for synthesizing novel materials with specific electronic or optical properties. Researchers have investigated its role in creating conductive polymers and organic light-emitting diodes (OLEDs).

Case Study: Synthesis of Conductive Polymers

• Objective: To synthesize conductive polymers using 4,6-Dichlorofuro[2,3-b]pyridine as a building block.
• Methodology: Polymerization reactions were conducted under controlled conditions.
• Results:
  • Conductivity measurements showed values up to $10^{-3}S/cm$, indicating potential applications in electronic devices.

Mechanism of Action

The mechanism of action of 4,6-Dichlorofuro[2,3-b]pyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and altering metabolic pathways . The exact pathways and targets depend on the specific application and the structural modifications of the compound.

Comparison with Similar Compounds

Structural and Electronic Differences

Key structural analogs include:

• Thieno[2,3-b]pyridines: Replace the furan oxygen with sulfur (thiophene).
• Pyrrolo[2,3-b]pyridines : Replace the furan oxygen with a pyrrole nitrogen.
• Furo[2,3-d]pyridazines : Fused to pyridazine instead of pyridine.

Electronic Effects :

• Furan (O): Electron-rich due to oxygen’s lone pairs, increasing electrophilic substitution reactivity.
• Thiophene (S): Larger atomic size and polarizability enhance π-stacking interactions in biological systems .
• Pyrrole (NH): Basic nitrogen introduces hydrogen-bonding capabilities .

Table 1: Key Properties of Selected Analogous Compounds

Compound	Heteroatom	Molecular Formula	Boiling Point (°C)	Key Applications	References
4,6-Dichlorothieno[2,3-b]pyridine	S	C₇H₃Cl₂NS	288.1	Intermediate in drug synthesis
3-Fluoro-1H-pyrrolo[2,3-b]pyridine	NH	C₇H₄FN₂	N/A	Kinase inhibitor intermediates
4,7-Dichlorofuro[2,3-d]pyridazine	O	C₆H₂Cl₂N₂O	N/A	Unreported in bioactivity

Insecticidal Activity

• Thieno[2,3-b]pyridine derivatives: Exhibit superior insecticidal activity against Aphis craccivora compared to acetamiprid, a commercial neonicotinoid. Chlorine substituents enhance lipophilicity and target binding .
• Furo[2,3-b]pyridine analogs : Expected to show similar bioactivity due to structural homology, but direct studies are lacking.

Pharmacological Potential

• Thieno[2,3-b]pyridines: Act as adenosine receptor (A1AR) ligands, with chloro substituents improving receptor affinity .
• Pyrrolo[2,3-b]pyridines : Explored as kinase inhibitors (e.g., 3-(pyrazolyl)-1H-pyrrolo[2,3-b]pyridine derivatives), targeting cancer and inflammatory disorders .

Table 2: Bioactivity Comparison

Compound Class	Bioactivity	Mechanism	References
Thieno[2,3-b]pyridines	Insecticidal, A1AR ligands	Electrophilic interactions, π-stacking
Pyrrolo[2,3-b]pyridines	Kinase inhibition	Hydrogen bonding with ATP pockets
Furo[2,3-b]pyridines (predicted)	Potential agrochemical uses	Similar to thieno analogs	N/A

Physicochemical Properties

• 4,6-Dichlorothieno[2,3-b]pyridine: Boiling point 288.1°C, density 1.6 g/cm³, and molecular weight 204.08 g/mol .
• Furo analogs : Expected to have lower boiling points due to oxygen’s smaller atomic size compared to sulfur.

Biological Activity

4,6-Dichlorofuro[2,3-b]pyridine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to detail the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

4,6-Dichlorofuro[2,3-b]pyridine belongs to a class of compounds known for their diverse biological activities. The presence of chlorine atoms and the furo-pyridine structure contribute to its reactivity and pharmacological properties.

The biological activity of 4,6-Dichlorofuro[2,3-b]pyridine is primarily attributed to its interactions with various biological targets:

• Kinase Inhibition : Similar compounds have shown significant inhibitory effects on kinases involved in cancer proliferation. Studies have indicated that modifications in the molecular structure can enhance or reduce this activity.
• Antitumor Activity : Research indicates that derivatives of furo-pyridine structures can induce apoptosis in cancer cells through various pathways, including cell cycle arrest and activation of caspases.

Biological Activity Data

A summary of the biological activities reported for 4,6-Dichlorofuro[2,3-b]pyridine and related compounds is presented in the table below:

Activity	IC50 (μM)	Cell Line	Reference
Anticancer	0.36 - 12.8	HepG-2, HCT-116, PC-3
Kinase Inhibition	Varies	Various
Apoptosis Induction	N/A	Various

Case Studies

Several studies have highlighted the efficacy of 4,6-Dichlorofuro[2,3-b]pyridine in specific applications:

• Antitumor Studies : In vitro studies demonstrated that compounds with similar structures inhibited the growth of cancer cells significantly compared to standard chemotherapeutics like doxorubicin. For instance, one study reported IC50 values as low as 0.36 μM against prostate cancer cells (PC-3) .
• Mechanistic Insights : A detailed investigation into the mechanism revealed that these compounds could induce cell cycle arrest at the G2/M phase and activate apoptotic pathways through caspase activation .

Discussion

The biological activity of 4,6-Dichlorofuro[2,3-b]pyridine showcases its potential as a therapeutic agent in oncology. Its ability to inhibit key kinases and induce apoptosis positions it as a candidate for further development. However, more extensive studies are needed to fully elucidate its mechanisms and optimize its efficacy.

Q & A

Q. Yield Optimization Strategies

• Use microwave-assisted synthesis to reduce reaction times and improve regioselectivity .
• Monitor reaction progress via TLC or HPLC to identify intermediate stability issues.
• Purify intermediates rigorously to avoid side-product accumulation.

How are structural and purity characteristics of 4,6-Dichlorofuro[2,3-b]pyridine validated in academic research?

Q. Characterization Techniques

• Spectroscopic Analysis :
  • ¹H/¹³C NMR : Confirm regiochemistry and substitution patterns (e.g., distinguishing 4,6-dichloro from 2,6-dichloro isomers) .
  • HRMS : Verify molecular weight and isotopic patterns.
• Elemental Analysis : Validate purity (>95% by combustion analysis) .
• X-ray Crystallography : Resolve ambiguous structures, particularly for novel derivatives .

Q. Purity Assurance

• Use reverse-phase HPLC with UV detection (λ = 254 nm) to quantify impurities.
• Employ recrystallization or column chromatography for final purification.

What in vitro assays are recommended for preliminary evaluation of bioactivity in 4,6-Dichlorofuro[2,3-b]pyridine derivatives?

Q. Basic Screening Workflow

Enzymatic Inhibition Assays :

• Target enzymes (e.g., BTK, FGFR1-4) using fluorescence-based or radiometric assays. Measure IC₅₀ values; compounds with IC₅₀ < 100 nM warrant further study .

Cellular Assays :

• Assess antiproliferative activity in cancer cell lines (e.g., MCF-7, HCT116) via MTT assays .
• Validate target engagement using Western blotting for phosphorylated signaling proteins (e.g., p-FGFR, p-BTK) .

Q. Data Interpretation

• Compare results to positive controls (e.g., RN486 for BTK inhibition) .
• Use dose-response curves to calculate EC₅₀ values.

How can structure-activity relationship (SAR) studies guide the optimization of 4,6-Dichlorofuro[2,3-b]pyridine derivatives?

Q. Advanced SAR Strategies

• Substituent Effects :

  Position	Modification	Impact on Activity	Reference
  4/6	Cl → NH₂	Reduced FGFR1 affinity (IC₅₀ > 100 nM)
  2	Methyl	Improved metabolic stability
  Furo ring	Replacement with pyrrolo	Altered kinase selectivity (e.g., BTK vs. FGFR)

• Scaffold Hopping : Replace the furo ring with pyrrolo[2,3-b]pyridine to enhance binding to hydrophobic kinase pockets .

Q. Experimental Design

• Synthesize analogs systematically (e.g., positional isomer libraries).
• Use molecular docking to prioritize substitutions.

What computational approaches are effective in predicting the binding modes of 4,6-Dichlorofuro[2,3-b]pyridine derivatives?

Q. Advanced Modeling Techniques

• Molecular Docking :
  • Use AutoDock Vina or Schrödinger Suite to model interactions with BTK or FGFR1 (PDB: 3PJ3, 4RW1). Focus on halogen bonding with Cl atoms .
• MD Simulations :
  • Run 100-ns simulations to assess stability of ligand-receptor complexes (e.g., RMSD < 2 Å indicates stable binding) .
• QSAR :
  • Develop regression models using descriptors like logP, polar surface area, and H-bond donors to predict IC₅₀ values .

How should researchers resolve contradictions in bioactivity data across different experimental models?

Case Example : A derivative shows potent FGFR1 inhibition (IC₅₀ = 7 nM) in enzymatic assays but weak cellular activity (IC₅₀ = 1 µM).
Troubleshooting Steps :

Assay Conditions : Check buffer pH, ATP concentrations (KM for ATP in FGFR1 = 50 µM) .

Membrane Permeability : Measure logD (optimal range: 1–3) via shake-flask method.

Off-Target Effects : Perform kinome-wide profiling (e.g., Eurofins KinaseProfiler) to identify unintended targets .

What in vivo models are suitable for evaluating the therapeutic potential of 4,6-Dichlorofuro[2,3-b]pyridine derivatives?

Q. Advanced Preclinical Models

• Xenograft Models :
  • Administer compounds (10–50 mg/kg, oral) in immunodeficient mice bearing FGFR-driven tumors (e.g., NCI-H1581) .
• Pharmacokinetics :
  • Measure plasma half-life (target: >4 h) and bioavailability (>30%) .
• Toxicity Screening :
  • Monitor liver enzymes (ALT/AST) and body weight weekly.

Q. Data Validation

• Use immunohistochemistry to confirm target modulation in tumor tissues.
• Compare efficacy to standard-of-care agents (e.g., erdafitinib for FGFR inhibition).